1-(4-Chloro-2-fluorophenyl)ethan-1-amine
Overview
Description
1-(4-Chloro-2-fluorophenyl)ethan-1-amine is a chemical compound with the molecular formula C8H9ClFN . It is a substituted aniline derivative that has been used in a variety of scientific research applications.
Molecular Structure Analysis
The molecular structure of this compound consists of a two-ring structure with one chlorine and one fluorine atom attached to the phenyl ring . The molecular weight of the compound is 173.62 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 173.62 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the searched resources.Scientific Research Applications
1-(4-Chloro-2-fluorophenyl)ethan-1-amine has been used in a variety of scientific research applications, including the study of enzyme kinetics, enzyme inhibition, and protein-protein interactions. This compound has also been used in the study of drug metabolism and drug-drug interactions. This compound has also been used in the study of pharmacokinetics and pharmacodynamics.
Mechanism of Action
The mechanism of action of 1-(4-Chloro-2-fluorophenyl)ethan-1-amine is not fully understood. However, it is known that this compound binds to certain enzymes, such as cytochrome P450 enzymes, and is able to inhibit their activity. This inhibition of enzyme activity can lead to the inhibition of drug metabolism and drug-drug interactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to inhibit the activity of cytochrome P450 enzymes, leading to the inhibition of drug metabolism and drug-drug interactions. This compound has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(4-Chloro-2-fluorophenyl)ethan-1-amine in laboratory experiments is its versatility. This compound can be used in a variety of biochemical and physiological studies and can be used to study a variety of enzymes and proteins. However, this compound has some limitations for laboratory experiments. This compound is a relatively unstable molecule and can be difficult to handle in some laboratory settings. Additionally, this compound is a relatively expensive molecule and can be difficult to obtain in large quantities.
Future Directions
The future of 1-(4-Chloro-2-fluorophenyl)ethan-1-amine research is promising. This compound has been used in a variety of laboratory experiments and has been shown to have a variety of biochemical and physiological effects. Future research will focus on the use of this compound in the study of enzyme kinetics and drug metabolism, as well as its potential therapeutic applications. Additionally, further research will be conducted to determine the full mechanism of action of this compound and its effects on other biochemical and physiological processes. Finally, further research will be conducted to optimize the synthesis of this compound and to make it more cost-effective.
properties
IUPAC Name |
1-(4-chloro-2-fluorophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDXKAEMBENYOFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)Cl)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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